Cas no 2639460-91-4 (4-(benzyloxy)carbonyl-7-tert-butyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxylic acid)

• Product Name: 4-(benzyloxy)carbonyl-7-tert-butyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxylic acid
• CAS No: 2639460-91-4
• MF: C₁₉H₂₃N₃O₄
• MW: 357.403624773026
• CID: 5643953
• PubChem ID: 165902802
• Update Time: 2025-05-05

4-(benzyloxy)carbonyl-7-tert-butyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(benzyloxy)carbonyl]-7-tert-butyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• 2639460-91-4
• EN300-27782902
• 4-(benzyloxy)carbonyl-7-tert-butyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxylic acid

• Inchi： 1S/C19H23N3O4/c1-19(2,3)15-9-10-21(16-14(17(23)24)11-20-22(15)16)18(25)26-12-13-7-5-4-6-8-13/h4-8,11,15H,9-10,12H2,1-3H3,(H,23,24)
• InChI Key： LTWHQNGUIROZOR-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1C2=C(C(=O)O)C=NN2C(CC1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 357.16885622g/mol
• Monoisotopic Mass: 357.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 84.7Ų

Additional information on 4-(benzyloxy)carbonyl-7-tert-butyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxylic acid

Introduction to 4-(benzyloxy)carbonyl-7-tert-butyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxylic acid (CAS No. 2639460-91-4)

4-(benzyloxy)carbonyl-7-tert-butyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxylic acid, identified by its CAS number 2639460-91-4, is a sophisticated heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the pyrazolo[1,5-a]pyrimidine scaffold, a structural motif well-known for its biological activity and potential therapeutic applications. The presence of a benzyloxy carbonyl group and a tert-butyl substituent at the 7-position of the pyrazolo[1,5-a]pyrimidine core enhances its pharmacological profile, making it a promising candidate for further exploration in medicinal chemistry.

The benzyloxy carbonyl moiety is particularly noteworthy as it serves as a protecting group in peptide synthesis and can also contribute to the stability and solubility of the compound. This feature makes it valuable in the development of novel pharmaceuticals where protecting groups are essential for synthetic pathways. Additionally, the tert-butyl group introduces steric hindrance, which can influence the compound's binding affinity and selectivity when interacting with biological targets.

Recent advancements in computational chemistry and molecular modeling have highlighted the significance of the pyrazolo[1,5-a]pyrimidine scaffold in drug design. Studies have demonstrated that this scaffold can modulate various biological pathways, including those involved in inflammation, cancer, and neurodegenerative diseases. The structural flexibility offered by the pyrazolo[1,5-a]pyrimidine core allows for modifications at multiple positions, enabling chemists to fine-tune the pharmacological properties of the compound.

In particular, research has shown that derivatives of pyrazolo[1,5-a]pyrimidine exhibit potent inhibitory effects on enzymes such as kinases and phosphodiesterases. These enzymes are often implicated in disease pathways and serve as key targets for therapeutic intervention. The 4-(benzyloxy)carbonyl-7-tert-butyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxylic acid structure is designed to interact with such enzymes through hydrogen bonding networks and hydrophobic interactions, potentially leading to high-affinity binding.

The tert-butyl substituent at the 7-position not only enhances steric bulk but also influences electronic properties by inducing an electron-donating effect through hyperconjugation. This can alter the reactivity and binding characteristics of the molecule at the target site. Such modifications are crucial in medicinal chemistry for optimizing drug candidates and improving their efficacy.

Moreover, the benzyloxy carbonyl group can be selectively removed under specific conditions to reveal reactive functional handles for further derivatization. This versatility allows for a modular approach to drug design, where different bioisosteric replacements or additional functional groups can be introduced to improve pharmacokinetic properties or target specificity.

Current research in this area is focused on identifying novel bioactive compounds derived from the pyrazolo[1,5-a]pyrimidine scaffold. Computational screening methods have been employed to predict potential hits based on known biological activities. The compound 4-(benzyloxy)carbonyl-7-tert-butyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxylic acid (CAS No. 2639460-91-4) has emerged as a promising lead due to its structural features and predicted biological profile.

In vitro studies have begun to explore the interactions of this compound with various biological targets. Preliminary results suggest that it exhibits inhibitory activity against certain kinases and may have potential applications in treating inflammatory disorders. The combination of steric hindrance from the tert-butyl group and electronic modulation from the benzyloxy carbonyl moiety appears to contribute to its observed bioactivity.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient access to complex heterocyclic structures like this one. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the pyrazolo[1,5-a]pyrimidine core.

As interest in targeted therapy grows, compounds like 4-(benzyloxy)carbonyl-7-tert-butyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxylic acid (CAS No. 2639460-91-4) are being evaluated for their potential in personalized medicine approaches. The ability to modify key structural features allows for tailoring drug candidates to specific patient populations or disease subtypes.

The future directions of research on this compound include further pharmacological characterization and exploration of its mechanism of action. Investigating how it interacts with biological targets at a molecular level will provide insights into its therapeutic potential and guide future drug development efforts.

In conclusion,4-(benzyloxy)carbonyl-7-tert-butyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxylic acid (CAS No. 2639460-91-4) represents an exciting opportunity in medicinal chemistry due to its unique structural features and promising biological activity. Its development underscores the importance of innovative approaches in drug discovery and highlights the ongoing quest for novel therapeutic agents.